Cas no 55576-65-3 (Agrimols; Agrimol A)

• Product Name: Agrimols; Agrimol A
• CAS No: 55576-65-3
• MF: C₃₇H₄₆O₁₂
• MW: 682.753952503204
• CID: 379282
• Update Time: 2024-03-01

Agrimols; Agrimol A Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-(9CI)
• Agrimol A
• 1-Butanone,1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-meth
• 1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-1-butanone
• CID 102277991
• 1-Butanone, 1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-
• Agrimols; Agrimol A

• Inchi： 1S/C37H46O12/c1-11-16(6)28(40)23-32(44)21(12-19-29(41)17(7)36(48-9)24(34(19)46)26(38)14(2)3)31(43)22(33(23)45)13-20-30(42)18(8)37(49-10)25(35(20)47)27(39)15(4)5/h14-16,41-47H,11-13H2,1-10H3
• InChI Key： ALLQLKDRPRORFM-UHFFFAOYSA-N
• SMILES： OC1=C(C(=C(C(C(C)CC)=O)C(=C1CC1C(=C(C)C(=C(C(C(C)C)=O)C=1O)OC)O)O)O)CC1C(=C(C)C(=C(C(C(C)C)=O)C=1O)OC)O

Computed Properties

• Exact Mass: 682.299
• Monoisotopic Mass: 682.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 913.8±65.0 °C(Predicted)
• pka: 7.31±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids